Cas no 529-80-6 (MULTIFLORINE)

• Product Name: MULTIFLORINE
• CAS No: 529-80-6
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 937782
• PubChem ID: 6918763
• Update Time: 2025-04-19

MULTIFLORINE Chemical and Physical Properties

Names and Identifiers

• MULTIFLORINE
• (1R,2R,9S,10S)-7,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadec-5-en-4-one
• DTXSID60967367
• CHEBI:7021
• 2,3-didehydrospartein-4-one
• 7,14-Methano-2H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-2-one, 1,7,7a,8,9,10,11,13,14,14a-decahydro-, (7S-(7alpha,7abeta,14alpha,14aalpha))-
• CHEMBL517095
• SCHEMBL4364625
• (-)-multiflorine
• (7S,7AS,14S,14AR)-1,7,7A,8,9,10,11,13,14,14A-DECAHYDRO-7,14-METHANO-2H,6H-DIPYRIDO(1,2-A:1',2'-E)(1,5)DIAZOCIN-2-ONE
• InChI=1/C15H22N2O/c18-13-4-6-17-9-11-7-12(15(17)8-13)10-16-5-2-1-3-14(11)16/h4,6,11-12,14-15H,1-3,5,7-10H2/t11?,12?,14-,15-/m0/s
• 7,14-Methano-2H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-2-one, 1,7,7a,8,9,10,11,13,14,14a-decahydro-, (7S,7aS,14S,14aR)-
• (1S,2R,9S,10S)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadec-5-en-4-one
• 529-80-6
• 70G8C30AVF
• UNII-70G8C30AVF
• 7,14-METHANO-2H,6H-DIPYRIDO(1,2-A:1',2'-E)(1,5)DIAZOCIN-2-ONE, 1,7,7A,8,9,10,11,13,14,14A-DECAHYDRO-, (7S-(7.ALPHA.,7A.BETA.,14.ALPHA.,14A.ALPHA.))-
• MULTIFLORINE, (-)-
• NS00094230
• (1S,2R,9S,10S)-7,15-diazatetracyclo(7.7.1.02,7.010,15)heptadec-5-en-4-one
• (7S,7aS,14S,14aR)-1,7,7a,8,9,10,11,13,14,14a-Decahydro-7,14-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-2-one

• Inchi： 1S/C15H22N2O/c18-13-4-6-17-9-11-7-12(15(17)8-13)10-16-5-2-1-3-14(11)16/h4,6,11-12,14-15H,1-3,5,7-10H2/t11-,12-,14-,15+/m0/s1
• InChI Key： HQSKZPOVBDNEGN-NZBPQXDJSA-N
• SMILES： O=C1C=CN2C[C@@H]3C[C@@H](CN4CCCC[C@H]43)[C@H]2C1

Computed Properties

• Exact Mass: 246.173213330g/mol
• Monoisotopic Mass: 246.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines Quinolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines